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Compound of Interest

Compound Name: 2-BUTENE-1,1,1-D3

CAS No.: 116008-90-3

Cat. No.: B1142325

Get Quote

Executive Summary & Core Directive
Do not treat 2-Butene-1,1,1-d3 as a standard solvent waste. This compound presents a dual

challenge: it is an extremely flammable liquefied gas (H220, H280) and a high-value stable

isotope. Improper disposal not only creates immediate explosion risks but also incurs

unnecessary financial loss through cylinder non-compliance fees.

The Core Directive for Disposal is:

Recover/Return: The primary disposal route for the cylinder is returning it to the

manufacturer (e.g., Sigma-Aldrich/Merck, Cambridge Isotope Laboratories).

Incinerate: The gas itself, if compromised or residual, must be processed via thermal

oxidation (incineration) by a licensed hazardous waste handler.

Purge: Line clearing (manifold blowdown) requires strict inert gas dilution to keep

concentrations below the Lower Explosive Limit (LEL).
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Chemical Profile & Hazard Identification
Understanding the physics of this isotope is a prerequisite for safety. 2-Butene-1,1,1-d3 is a

liquefied gas. At room temperature, it exists as a gas but is stored under its own vapor pressure

as a liquid.

Property Value Operational Implication

CAS Number 107-01-7 (Unlabeled generic)

Use generic CAS for most

waste manifests unless

specific isotope tracking is

required.

Physical State Liquefied Gas
Cylinder pressure depends on

temperature, not fill level.

Boiling Point ~1°C to 4°C

It will boil immediately upon

release, creating a massive

vapor cloud.

Flash Point <-70°C (Gas)
Ignition is instantaneous in the

presence of a spark.

LEL / UEL 1.7% / 9.7%
A very small leak can create an

explosive atmosphere.

RCRA Code D001 (Ignitable)
Must be segregated from

oxidizers and toxics.

Pre-Disposal Assessment (Decision Logic)
Before disconnecting any equipment, you must validate the state of the cylinder. Use the

following decision logic to determine the correct workflow.
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Start: Disposal Assessment

Is Cylinder Empty?
(Check Weight, not Pressure)

Does Supplier Accept Returns?

Empty or Residual

PROTOCOL C:
In-Situ Reaction/Consumption

Significant Quantity

Is Valve Functional?

Yes

PROTOCOL B:
Hazardous Waste Pickup

(Incineration)

No (Lecture Bottle)

PROTOCOL A:
Return to Supplier

(Preferred)

Yes No (Seized/Corroded)

After Reaction

Click to download full resolution via product page

Figure 1: Decision matrix for determining the appropriate disposal pathway. Note that pressure

gauges on liquefied gases read constant until the liquid phase is exhausted; weighing is the

only accurate measure of content.

Detailed Disposal Protocols
Protocol A: Cylinder Return (The "Gold Standard")
Most deuterated gases are supplied in Lecture Bottles (LB) or small carbon steel cylinders.

Disposal of a single lecture bottle can cost >$1,000 if treated as trash due to the difficulty of

handling unknown compressed gases.
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Verify Integrity: Ensure the valve is closed and the outlet plug is screwed in tight.

Labeling: Mark the cylinder "EMPTY" or "RETURN TO SENDER."

Documentation: Locate the original Return Authorization (RA) number. If lost, contact the

supplier’s dangerous goods coordinator immediately.

Shipping: Do not ship a leaking cylinder. If the cylinder is compromised, move to Protocol B.

Protocol B: Hazardous Waste Incineration
If the supplier refuses the cylinder or it is a "orphan" cylinder:

Tagging: Label as "Hazardous Waste - Compressed Gas, Flammable (2-Butene-d3)."

RCRA Coding: Apply code D001.

Storage: Store in a well-ventilated, flammables-rated gas cabinet until pickup.

Vendor: Contact your EHS department.[1][2] This requires a licensed high-hazard specialist

(e.g., Veolia, Clean Harbors) who can perform remote opening or thermal treatment.

Protocol C: Manifold Purge & Line Disposal
CRITICAL: This procedure is for clearing residual gas from your regulator and lines. It is not for

emptying a full cylinder.

The "Inert Sweep" Method: Never vent pure 2-butene directly into a duct. You must dilute it with

Nitrogen (

) or Argon (

) to ensure the mixture remains below the Lower Explosive Limit (LEL) of 1.7%.

Inert Gas (N2/Ar)

Cross-Purge Manifold

Diluent

2-Butene-d3 Source

Residual
Check Valve

(Anti-Backflow) Flashback Arrestor Fume Hood Exhaust
(High Flow)

<1% Concentration
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Figure 2: Schematic for safe line purging. The flashback arrestor is non-negotiable when

venting flammable gases.

Step-by-Step Purge Procedure:

Isolate: Close the 2-Butene cylinder valve completely.

Dilute: Open the inert gas (

) supply to pressurize the manifold.

Vent: Slowly open the manifold vent valve to the exhaust scrubber/hood.

Cycle: Close the vent, re-pressurize with

, and vent again. Repeat 3-5 times.

Why? This "pressure swing" purging is exponentially more effective than simple flow-

through purging for removing "dead legs" in the tubing.

Disconnect: Once the line is inert, you may safely disconnect the 2-butene cylinder.

Emergency Contingencies
Scenario: Leaking Cylinder (Unstoppable)

Do NOT attempt to tighten the packing nut if you are not trained.

Do NOT extinguish the flame if the gas ignites.[3][4] A burning gas jet is safer than a cloud of

unburned explosive gas.

Action: Move the cylinder to a fume hood (if safe) or evacuate the lab. Activate the "Gas

Leak" alarm.

Scenario: Frozen Valve
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Liquefied gases can freeze valves open due to the Joule-Thomson cooling effect during high

flow.

Action: Stop flow downstream. Wait for the valve to thaw naturally. Never apply heat (heat

gun/torch) to a cylinder valve.

References
National Institutes of Health (NIH) - PubChem.2-Butene Compound Summary. Retrieved

from [Link]

Occupational Safety and Health Administration (OSHA).Compressed Gases (General

Requirements) - 29 CFR 1910.101. Retrieved from [Link]

U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed and

Characteristic Wastes (D001). Retrieved from [Link]

University of Pennsylvania - EHRS.Lecture Bottle Safety and Disposal Guidelines. Retrieved

from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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